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Compound of Interest

Compound Name: Dibutyltin bis(2-ethylhexanoate)

Cat. No.: B1591396

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Dibutyltin bis(2-ethylhexanoate) (CAS No. 2781-10-4). Adherence to these procedures is
critical for ensuring personal safety and proper disposal.

I. Chemical Safety and Hazard Information

Dibutyltin bis(2-ethylhexanoate) is an organotin compound that presents several health
hazards. It is harmful if swallowed, inhaled, or absorbed through the skin, and it can cause
irritation to the eyes, skin, and respiratory tract.[1][2] This substance is also suspected of
causing genetic defects and may impair fertility or harm an unborn child.[3][4] Prolonged or
repeated exposure can lead to organ damage.[1][3][4]

Physicochemical Properties:
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Property Value

Appearance White powder or solid.[1][3][5][6]

Melting Point 54-60 °C[7]

Boiling Point 215-220 °C at 2 mmHg[2][8]

Solubility Insoluble in water; Soluble in mineral oil,

acetone, and xylene.[2][6]

Vapor Pressure

0.1 Pa at 19.85 °C[2]

Hazard Identification:

Hazard

GHS Classification Signal Word

Acute Toxicity (Oral)

Category 3 or 4

Danger / Warning

Skin Corrosion/Irritation

Category 1C or 2

Danger / Warning

Serious Eye Damage/Irritation Category 1 or 2A Danger / Warning
Skin Sensitization Category 1 Warning
Germ Cell Mutagenicity Category 2 Warning
Reproductive Toxicity Category 1A or 1B Danger
Specific Target Organ Toxicity Category 1 Danger

(Repeated Exposure)

Note: Classifications may vary slightly between suppliers.

Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dibutyltin bis(2-

ethylhexanoate) to minimize exposure.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://pim-resources.coleparmer.com/sds/70582.pdf
https://www.fishersci.com/store/msds?partNumber=AA71126&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SND2900_DI-n-BUTYLBIS2-ETHYLHEXANOATETIN-tech-95_GHS-US_English-US.pdf
https://www.bnt-chemicals.com/products/catalysts/dibutyltin-bis-ethylhexanoate
https://www.eforu-chemical.com/tin-sn/21024.html
https://www.chembk.com/en/chem/dibutyltin%20bis(2-ethylhexanoate)
https://www.chemwhat.com/di-n-butyltin-bis2-ethylhexanoate-cas-2781-10-4/
https://www.chembk.com/en/chem/dibutyltin%20bis(2-ethylhexanoate)
https://www.bnt-chemicals.com/products/catalysts/dibutyltin-bis-ethylhexanoate
https://www.chembk.com/en/chem/dibutyltin%20bis(2-ethylhexanoate)
https://www.benchchem.com/product/b1591396?utm_src=pdf-body
https://www.benchchem.com/product/b1591396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE Standard/Specification
Chemical safety goggles or a OSHA 29 CFR 1910.133 or
Eyes/Face face shield where splashing is European Standard EN166.[1]
possible.[1][9][10] [3]
Neoprene or nitrile rubber
loves.[5][9] Wear appropriate
Skin/Hands 9 Bl PPIOP Inspect gloves before use.

protective clothing to prevent

skin exposure.[1][9]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded

or if irritation is experienced.[1]

[3]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[1]

Exposure Limits for Organotin Compounds (as Sn):

Organization TWA STEL
ACGIH 0.1 mg/m3 0.2 mg/m3
NIOSH 0.1 mg/m3 -

OSHA 0.1 mg/m3 -

lll. Operational Plan: Step-by-Step Handling

Procedure

This workflow outlines the necessary steps for safely handling Dibutyltin bis(2-

ethylhexanoate) from preparation to disposal.
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Preparation

Work Area Preparation:
Ensure proper ventilation.
Verify eyewash and safety shower are accessible.

Don PPE:

Wear appropriate gloves, lab coat,
and chemical safety goggles.

4 .
Handling
Y
N

Cleanup & De
A4

Decontaminate Surfaces:
Wipe down work surfaces with an appropriate solvent.

Doff PPE:

Remove PPE in the correct order to avoid contamination.

Personal Hygiene:
Wash hands and any exposed skin thoroughly after handling.

contamination

Waste Collection:

Collect all waste (solid and liquid) in a designated,
labeled hazardous waste container.

Final Disposal:
Dispose of waste according to local,
state, and federal regulations.

Click to download full resolution via product page

Safe Handling Workflow for Dibutyltin bis(2-ethylhexanoate)
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IV. Spill and Emergency Procedures

In Case of a Spill:

Evacuate unnecessary personnel from the area.[9]

Wear appropriate PPE as outlined in Section 1.

Avoid generating dust.[1]

Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container
for disposal.[1][9]

Ventilate the area of the spill.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact ) ]
and shoes. Seek medical attention.[1] Wash

clothing before reuse.[1]

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s .
breathing is difficult, give oxygen. Seek

immediate medical attention.[1]
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V. Disposal Plan

Dibutyltin bis(2-ethylhexanoate) and any contaminated materials must be disposed of as
hazardous waste.[2]

Waste Collection and Storage:

o Collect waste material in a designated, compatible, and properly labeled hazardous waste
container.

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

Disposal Method:

o All waste must be disposed of in accordance with local, state, and federal regulations.[5][9]
Do not allow the material to be released into the environment.[2][3] Contact your institution's
environmental health and safety department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.chemwhat.com/di-n-butyltin-bis2-ethylhexanoate-cas-2781-10-4/
https://www.gelest.com/wp-content/uploads/product_msds/SNB2050-msds.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.benchchem.com/product/b1591396#personal-protective-equipment-for-handling-dibutyltin-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1591396#personal-protective-equipment-for-handling-dibutyltin-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1591396#personal-protective-equipment-for-handling-dibutyltin-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1591396#personal-protective-equipment-for-handling-dibutyltin-bis-2-ethylhexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

